![molecular formula C12H11ClN4O3S B3820645 N-[(2-chlorophenyl)sulfonyl]-2-(2-pyridinyl)hydrazinecarboxamide](/img/structure/B3820645.png)
N-[(2-chlorophenyl)sulfonyl]-2-(2-pyridinyl)hydrazinecarboxamide
Overview
Description
N-[(2-chlorophenyl)sulfonyl]-2-(2-pyridinyl)hydrazinecarboxamide, commonly known as CPZEN-45, is a chemical compound that has been widely studied for its potential therapeutic applications. CPZEN-45 is a hydrazinecarboxamide derivative that has been synthesized through various methods and has shown promising effects in scientific research.
Mechanism of Action
The mechanism of action of CPZEN-45 is not fully understood, but it is believed to act as an inhibitor of phosphodiesterase 10A (PDE10A). PDE10A is an enzyme that plays a role in the regulation of dopamine and cAMP signaling in the brain. By inhibiting PDE10A, CPZEN-45 may increase dopamine and cAMP signaling, leading to improved cognitive function and memory.
Biochemical and Physiological Effects:
CPZEN-45 has been shown to have several biochemical and physiological effects. It has been shown to increase cAMP levels in the brain, which may contribute to its cognitive enhancing effects. CPZEN-45 has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuronal survival and plasticity. In addition, CPZEN-45 has been shown to decrease the levels of inflammatory cytokines in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of CPZEN-45 is its high potency and selectivity for PDE10A. This makes it a useful tool for studying the role of PDE10A in the brain and its potential as a therapeutic target. However, one limitation of CPZEN-45 is its poor solubility, which can make it difficult to administer in animal models. In addition, its effects on other PDE isoforms and potential off-target effects need to be further studied.
Future Directions
There are several future directions for the study of CPZEN-45. One direction is to further investigate its potential therapeutic applications in neurodegenerative diseases, depression, and anxiety disorders. Another direction is to study its effects on other PDE isoforms and potential off-target effects. Additionally, the development of more soluble derivatives of CPZEN-45 may improve its usefulness as a tool in scientific research.
Scientific Research Applications
CPZEN-45 has been studied extensively for its potential therapeutic applications. It has been shown to have a significant impact on the central nervous system, specifically in the treatment of neurodegenerative diseases. CPZEN-45 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It has also been studied for its potential in treating depression and anxiety disorders.
properties
IUPAC Name |
1-(2-chlorophenyl)sulfonyl-3-(pyridin-2-ylamino)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN4O3S/c13-9-5-1-2-6-10(9)21(19,20)17-12(18)16-15-11-7-3-4-8-14-11/h1-8H,(H,14,15)(H2,16,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQIRNBZDBNVRFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)S(=O)(=O)NC(=O)NNC2=CC=CC=N2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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